Cas no 865544-29-2 (N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide)

• Product Name: N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• CAS No: 865544-29-2
• MF: C₁₇H₁₅BrN₂O₂S
• MW: 391.282202005386
• CID: 6439214
• Update Time: 2025-10-19

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide
• (E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-methoxybenzamide
• Benzamide, N-(6-bromo-3-ethyl-2(3H)-benzothiazolylidene)-4-methoxy-

• Inchi： 1S/C17H15BrN2O2S/c1-3-20-14-9-6-12(18)10-15(14)23-17(20)19-16(21)11-4-7-13(22-2)8-5-11/h4-10H,3H2,1-2H3
• InChI Key： PMLZDOLLVRIJIH-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(Br)C=C2S1)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 529.0±60.0 °C(Predicted)
• pka: -0.56±0.20(Predicted)

Additional information on N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS 865544-29-2): A Comprehensive Overview

N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide (CAS 865544-29-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and materials science. This benzothiazole derivative combines multiple functional groups, including a bromo substituent, ethyl group, and methoxybenzamide moiety, making it an interesting subject for research and development.

The compound's molecular structure features a benzothiazole core with an ethyl group at the 3-position and a bromine atom at the 6-position. The 2-ylidene moiety is conjugated with a 4-methoxybenzamide group through an imine linkage (E-configuration). This particular arrangement of functional groups contributes to the compound's distinctive electronic properties and potential reactivity patterns.

Recent scientific literature highlights growing interest in benzothiazole derivatives like CAS 865544-29-2 for their potential applications in material science. Researchers are particularly interested in their photophysical properties, which make them candidates for organic electronic devices. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups in this molecule creates an interesting push-pull system that could be valuable in designing new organic semiconductors.

In pharmaceutical research, while N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide itself may not be a drug candidate, its structural features are being studied for potential biological activities. The benzothiazole scaffold is known to exhibit various pharmacological properties, and modifications like those present in this compound could lead to interesting structure-activity relationships worth exploring.

Synthetic chemists have developed several routes to access CAS 865544-29-2, typically involving condensation reactions between appropriately substituted benzothiazole precursors and 4-methoxybenzoyl derivatives. The bromo substituent at the 6-position offers opportunities for further functionalization through cross-coupling reactions, making this compound a valuable building block in organic synthesis.

From an analytical perspective, N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide can be characterized using standard techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. The compound typically shows good solubility in common organic solvents like dichloromethane, chloroform, and dimethyl sulfoxide, but limited solubility in water.

The stability profile of CAS 865544-29-2 is generally good when stored under appropriate conditions (typically at low temperatures in inert atmosphere). However, like many benzothiazole derivatives, it may be sensitive to prolonged exposure to light and air, requiring proper handling and storage procedures in laboratory settings.

Current market trends show increasing demand for specialized benzothiazole compounds, with N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide being particularly sought after by research institutions and specialty chemical suppliers. The compound's price and availability can vary significantly depending on purity requirements and order quantities.

Environmental and safety considerations for handling CAS 865544-29-2 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (gloves, safety glasses) should be used when working with this material, and all operations should be conducted in well-ventilated areas or fume hoods.

Future research directions for N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide may explore its potential in advanced materials, particularly in the development of organic electronic components or as a ligand in coordination chemistry. The compound's unique electronic structure makes it an interesting candidate for these applications.

For researchers interested in obtaining CAS 865544-29-2, several specialty chemical suppliers currently offer this compound, typically with purity levels ranging from 95% to 99%. Custom synthesis services are also available for those requiring specific isotopic labeling or modified derivatives of this benzothiazole-based compound.

In conclusion, N-(2E)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methoxybenzamide represents an interesting and versatile building block in organic chemistry with potential applications across multiple scientific disciplines. Its unique combination of structural features continues to attract research attention, making CAS 865544-29-2 a compound worth watching in the coming years as new applications and derivatives are developed.